Cas no 4110-50-3 (Ethyl propyl sulfide)

• Product Name: Ethyl propyl sulfide
• CAS No: 4110-50-3
• MF: C₅H₁₂S
• MW: 104.213780403137
• MDL: MFCD00039940
• CID: 84930
• PubChem ID: 87569506
• Update Time: 2026-05-14

Ethyl propyl sulfide Chemical and Physical Properties

Names and Identifiers

• Ethyl n-propyl sulfide
• Ethyl n-propyl sulphide
• Ethyl Propyl Sulfide
• 1-ethylsulfanylpropane
• Ethyl-n-propylsulfide
• Ethyl-n-propylsulfideneat
• Propane, 1-(ethylthio)-
• Ethyl propyl sulphide
• Sulfide, ethyl propyl
• 3-Thiahexane
• Propyl ethyl sulfide
• 1-(Ethylthio)propane
• 4FK48S87VH
• ethyl(propyl)sulfane
• Ethyl propyl thioether
• Ethyl propyl thio ether
• n-C3H7SC2H5
• 1-(Ethylsulfanyl)propane #
• ZDDDFDQTSXYYSE-UHFFFAOYSA-N
• NSC163319
• TRA0008404
• FCH11
• Ethyl propyl sulfide

• MDL： MFCD00039940
• Inchi： 1S/C5H12S/c1-3-5-6-4-2/h3-5H2,1-2H3
• InChI Key： ZDDDFDQTSXYYSE-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 104.06600
• Monoisotopic Mass: 104.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 19.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 25.3

Experimental Properties

• Density: 0,843 g/cm3
• Melting Point: -117°C
• Boiling Point: 117°C
• Flash Point: 115-117°C
• Refractive Index: 1.4430 to 1.4470
• PSA: 25.30000
• LogP: 2.14950
• Solubility: Soluble in ethanol.

Ethyl propyl sulfide Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1993
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16-S23-S26-S36
• HazardClass：3
• PackingGroup：II
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Safety Term：3
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Ethyl propyl sulfide

Ethyl Propyl Sulfide (CAS No. 4110-50-3): An Overview of Its Properties, Applications, and Recent Research

Ethyl propyl sulfide (CAS No. 4110-50-3) is a sulfur-containing organic compound with the molecular formula C₅H₁₂S. This compound is characterized by its distinctive sulfide functional group, which imparts unique chemical and physical properties. In this comprehensive overview, we will delve into the structure, synthesis, applications, and recent research developments surrounding ethyl propyl sulfide.

Structure and Physical Properties

The molecular structure of ethyl propyl sulfide consists of an ethyl group (C₂H₅) and a propyl group (C₃H₇) linked by a sulfur atom. This arrangement results in a colorless liquid with a characteristic sulfurous odor. The compound has a molecular weight of 104.21 g/mol and a boiling point of approximately 99°C at standard atmospheric pressure. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone.

Synthesis and Production

The synthesis of ethyl propyl sulfide can be achieved through various methods, including the reaction of ethyl bromide with sodium propyl sulfide or the direct reaction of ethyl mercaptan with propylene in the presence of a catalyst. These methods are well-documented in the literature and have been optimized for industrial-scale production. The choice of synthesis route often depends on factors such as cost, yield, and environmental impact.

Applications in Chemical and Pharmaceutical Industries

Ethyl propyl sulfide finds applications in a variety of chemical and pharmaceutical processes due to its unique properties. In the chemical industry, it is used as an intermediate in the synthesis of other sulfur-containing compounds, such as pesticides and dyes. Its ability to form stable complexes with metal ions also makes it useful in coordination chemistry and catalysis.

In the pharmaceutical industry, ethyl propyl sulfide has shown potential as a precursor for the synthesis of drugs with sulfur-containing functional groups. These drugs often exhibit improved pharmacological properties, such as enhanced bioavailability and reduced toxicity. Recent studies have explored the use of sulfur-containing compounds in the development of novel therapeutic agents for various diseases, including cancer and neurodegenerative disorders.

Recent Research Developments

The scientific community continues to investigate the potential applications and properties of ethyl propyl sulfide. One area of active research is its role in organosulfur chemistry, where it serves as a building block for more complex molecules. For example, a study published in the Journal of Organic Chemistry demonstrated that ethyl propyl sulfide can be used to synthesize novel organosulfur compounds with unique electronic properties, which have potential applications in materials science.

Another area of interest is the use of ethyl propyl sulfide in green chemistry initiatives. Researchers are exploring environmentally friendly methods for its synthesis and application, aiming to reduce the environmental impact associated with traditional chemical processes. A recent study published in Green Chemistry highlighted a novel catalytic method that significantly reduces waste generation and energy consumption during the production of sulfur-containing compounds.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, including ethyl propyl sulfide. While it is not classified as a hazardous material under most regulatory frameworks, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring adequate ventilation, and storing the compound away from incompatible materials.

In conclusion, ethyl propyl sulfide (CAS No. 4110-50-3) is a versatile compound with a wide range of applications in both chemical and pharmaceutical industries. Ongoing research continues to uncover new possibilities for its use, making it an important molecule to watch in the field of organosulfur chemistry.